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Compound of Interest

Compound Name: Aniline hydrogen phthalate

Cat. No.: B1585193

For Immediate Release

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals working with aniline hydrogen phthalate. This document
provides a detailed overview of the material's safety data, including its physicochemical
properties, toxicological profile, and established protocols for safe handling, storage, and
emergency procedures. The information herein is compiled and synthesized from multiple
safety data sheets (SDS) to ensure a thorough and robust guide.

Section 1: Physicochemical Properties

Aniline hydrogen phthalate is a nearly white, odorless crystalline powder.[1][2] A summary of
its key physicochemical properties is presented in Table 1 for easy reference and comparison.
Understanding these properties is crucial for the safe handling and storage of this compound.
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Property Value Source
Molecular Formula C14H13NO4 [31141[5]
Molecular Weight 259.26 g/mol [21[3][4]1[5][6]
CAS Number 50930-79-5 [5161[718]
Melting Point 160 °C [31[61[9]
Boiling Point 402.51 °C (rough estimate) [3]

Density 0.857 g/mL at 20 °C [3]

Vapor Pressure

2.14E-06 mmHg at 25 °C

[3]

Solubility

Soluble in Methanol

[3]09]

Appearance

Powder to crystal, white to

almost white

[1](3]

Table 1: Physicochemical Properties of Aniline Hydrogen Phthalate

Section 2: Toxicological Information and Hazard

Identification

Aniline hydrogen phthalate is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][7] It is known to cause skin and serious eye irritation.[1][7] Chronic exposure may

lead to adverse reproductive effects, and laboratory experiments have indicated mutagenic

effects.[1] Animal studies have also reported the development of tumors.[1] A key concern with

aniline and its compounds is the potential to cause methemoglobinemia, a condition where the

blood's ability to carry oxygen is reduced, leading to cyanosis.[1][10]
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Hazard
. Category Statement Source
Classification
Acute Toxicity (Oral) Category 4 Harmful if swallowed [7]
Acute Toxicity Harmful in contact
Category 4 ) ) [7]
(Dermal) with skin
Acute Toxicity o
) Category 4 Harmful if inhaled [7]
(Inhalation)
Skin o
) o Category 2 Causes skin irritation [7]
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2A S [7]
Damage/Irritation irritation

Table 2: GHS Hazard Classification for Aniline Hydrogen Phthalate

Section 3: Safe Handling and Storage Protocols

Proper handling and storage procedures are paramount to ensure the safety of laboratory
personnel.

Handling:

» Work with aniline hydrogen phthalate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[1]

e Minimize dust generation and accumulation.[1]

e Personnel should wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves (e.g., butyl, neoprene, Viton), safety goggles, and a lab coat.[7][11]
[12] Nitrile gloves are not recommended for handling aniline.[12]

» Avoid contact with skin, eyes, and clothing.[7]

e Do not eat, drink, or smoke in areas where the chemical is handled.[7]
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e Wash hands thoroughly after handling.[7]

Storage:

» Store in a cool, dry, and dark place in a tightly closed container.[7]
e The storage area should be well-ventilated and secure.[12]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7][12]

Section 4: Emergency Procedures

A clear and well-rehearsed emergency plan is critical when working with hazardous materials.
The following diagram outlines the logical workflow for responding to a chemical spill of aniline
hydrogen phthalate.
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Aniline Hydrogen Phthalate Spill Response Workflow

Evacuate Immediate Area & Alert Others

'
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Carefully Sweep or Scoop Material into a Labeled Waste Container
Secure the Area & Await EHS Arrival

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Response Complete
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Caption: Logical workflow for handling a chemical spill of aniline hydrogen phthalate.
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First Aid Measures:

¢ Inhalation: Remove the individual to fresh air and keep them in a position comfortable for
breathing.[7] If the person feels unwell, seek immediate medical attention.[7]

« Skin Contact: Immediately remove all contaminated clothing.[7] Rinse the affected skin with
plenty of soap and water.[7] If skin irritation occurs, seek medical advice.[7]

o Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if
present and easy to do.[7] Continue rinsing and seek medical attention if eye irritation
persists.[7]

 Ingestion: Rinse mouth with water.[7] Do not induce vomiting.[1] Seek immediate medical
attention.[1]

Section 5: Fire-Fighting Measures

While aniline hydrogen phthalate is not classified as flammable, it can decompose at high
temperatures to produce poisonous fumes.[7]

o Suitable Extinguishing Media: Dry chemical, foam, water spray, or carbon dioxide.[7]

» Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[1] Fire-extinguishing work should be done from the
windward side to avoid hazardous vapors and fumes.[7]

Section 6: Accidental Release Measures

In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,
and decontaminate the area.

o Personal Precautions: Evacuate non-essential personnel from the area.[7] Wear appropriate
personal protective equipment as outlined in Section 3.[7] Avoid breathing dust.[7]

e Environmental Precautions: Prevent the spilled material from entering drains and waterways.

[7]
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» Containment and Cleaning: For solid spills, carefully sweep or vacuum the material into a
suitable, labeled container for disposal.[1] Avoid generating dust.[1]

Section 7: Disposal Considerations

Dispose of aniline hydrogen phthalate and any contaminated materials in accordance with
local, regional, and national regulations.[7] Do not dispose of down the drain or in regular waste
streams.[12]

Disclaimer: This document is intended as a guide and does not replace a thorough review of
the manufacturer's Safety Data Sheet (SDS). Always consult the original SDS for the most
current and detailed information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585193#aniline-hydrogen-phthalate-material-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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